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Compound of Interest

Compound Name: Ethyl 2,3-butadienoate

Cat. No.: B078909

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of ethyl 2,3-
butadienoate, a versatile reagent in organic synthesis. The information is curated for
researchers, scientists, and professionals in drug development who require precise data and
experimental context for their work. This document summarizes key physical characteristics,
outlines detailed experimental protocols for their determination, and visualizes reaction
pathways where this compound plays a crucial role.

Core Physical and Chemical Properties

Ethyl 2,3-butadienoate, also known as ethyl allenecarboxylate, is a functionalized allene with
the chemical formula CeHsO2.[1][2][3] Its unique structure, featuring adjacent carbon-carbon
double bonds, makes it a valuable building block in the synthesis of complex organic
molecules.

Quantitative Data Summary

The physical properties of ethyl 2,3-butadienoate are summarized in the table below for easy
reference and comparison. These values have been compiled from various chemical suppliers
and databases.
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Property Value

Molecular Formula CeHsO2

Molecular Weight 112.13 g/mol [1][2][4][5]

Boiling Point 80 °C at 60 mmHg[2][4][5] 62 °C at 11 mmHg[4]
Density 0.966 g/mL at 25 °C[2][4][5][6]

Refractive Index (n20/D) 1.46[2][4][5]

Flash Point 47 °C (116.6 °F) - closed cup[4][5]

UV Absorption (Amax) 209 nm in Methanol[2][3]

CAS Number 14369-81-4[1][2][4][5]

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
key physical properties of liquid organic compounds such as ethyl 2,3-butadienoate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of a small quantity of
liquid is the capillary method using a Thiele tube or a similar heating apparatus.[4]

Apparatus:

Thiele tube or other oil bath setup

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Bunsen burner or heating mantle
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Sample of ethyl 2,3-butadienoate

Procedure:

A small amount of ethyl 2,3-butadienoate is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

The entire assembly is placed in a Thiele tube filled with a suitable heating oil (e.g., mineral
oil).

The Thiele tube is gently and uniformly heated.

As the temperature rises, air trapped in the capillary tube will slowly exit.

The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is noted,; this is the boiling point.[4]

For higher accuracy, the heating is stopped, and the temperature at which the liquid just
begins to enter the capillary tube upon cooling is also recorded as the boiling point.

Determination of Density (Pycnometer Method)

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a specific,

accurately known volume, is commonly used for precise density measurements.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Water bath
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o Sample of ethyl 2,3-butadienoate
Procedure:
o The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m1).

e The pycnometer is filled with distilled water of a known temperature and weighed again (mz2).
The density of water at this temperature (p_water) is known.

e The pycnometer is emptied, dried completely, and then filled with ethyl 2,3-butadienoate at
the same temperature and weighed (ms).

e The volume of the pycnometer (V) is calculated using the mass and density of the water: V =
(mz2 - m1) / p_water.

e The density of the ethyl 2,3-butadienoate (p_sample) is then calculated: p_sample = (ms -
ma1) / V.

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and can be used to identify a pure
compound or determine the composition of a mixture.[7]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Sample of ethyl 2,3-butadienoate

Solvent for cleaning (e.g., acetone or ethanol)

Soft tissue paper

Procedure:
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e The refractometer is calibrated using a standard liquid with a known refractive index (e.qg.,
distilled water).

e The prisms of the refractometer are cleaned with a suitable solvent and dried with a soft
tissue.

o Afew drops of ethyl 2,3-butadienoate are placed on the surface of the lower prism using a
dropper.

e The prisms are closed and locked.
e The light source is adjusted to illuminate the sample.

o While looking through the eyepiece, the coarse and fine adjustment knobs are turned until
the boundary between the light and dark fields is sharp and coincides with the crosshairs.

o The refractive index is read from the instrument's scale.

e The temperature of the measurement is recorded from the thermometer attached to the
refractometer. If the temperature is not 20°C, a correction can be applied.[8]

Reaction Pathways and Mechanisms

Ethyl 2,3-butadienoate is a versatile substrate in various organic reactions, particularly in
cycloadditions, due to its unique electronic and steric properties. The following diagrams
illustrate key reaction mechanisms involving this compound.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b078909?utm_src=pdf-body
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.benchchem.com/product/b078909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Phosphine Catalyst

Imine

Reaction Intermediates Product

n + Phosphine
Ethyl 2,3-butadienoate + Phosphine i I i -~ Iming Phosphonium Amide B Intermediate D |—Elimination gy BRI A VA

Intramolecular
Addition

Click to download full resolution via product page
Caption: Phosphine-Catalyzed [3+2] Annulation of Ethyl 2,3-butadienoate and an Imine.

In this phosphine-catalyzed [3+2] annulation, the phosphine catalyst initially attacks the central
carbon of the allene system of ethyl 2,3-butadienoate to form a zwitterionic intermediate. This
intermediate then reacts with an imine, leading to a cascade of intramolecular reactions and
proton transfers, ultimately yielding a highly functionalized 3-pyrroline derivative after the
elimination of the phosphine catalyst.[9]
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Caption: DABCO-Catalyzed [4+2] Cycloaddition Reaction.

1,4-Diazabicyclo[2.2.2]octane (DABCO) serves as a nucleophilic catalyst in the [4+2]
cycloaddition between ethyl 2,3-butadienoate and electron-deficient alkenes, such as 3-acyl-
2H-chromen-ones. DABCO adds to the ethyl 2,3-butadienoate to form a zwitterionic
intermediate, which then undergoes a cycloaddition reaction with the chromenone derivative.
The final step involves the regeneration of the DABCO catalyst and the formation of a
dihydropyran-fused chromen-2-one.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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